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[2-(2-Aminophenyl)sulfanylphenyl]-[4-[2-(2-hydroxyethoxy)ethyl]piperazin-1-yl]methanone [2-(2-Aminophenyl)sulfanylphenyl]-[4-[2-(2-hydroxyethoxy)ethyl]piperazin-1-yl]methanone
Brand Name: Vulcanchem
CAS No.: 848814-27-7
VCID: VC20874159
InChI: InChI=1S/C21H27N3O3S/c22-18-6-2-4-8-20(18)28-19-7-3-1-5-17(19)21(26)24-11-9-23(10-12-24)13-15-27-16-14-25/h1-8,25H,9-16,22H2
SMILES: C1CN(CCN1CCOCCO)C(=O)C2=CC=CC=C2SC3=CC=CC=C3N
Molecular Formula: C21H27N3O3S
Molecular Weight: 401.5 g/mol

[2-(2-Aminophenyl)sulfanylphenyl]-[4-[2-(2-hydroxyethoxy)ethyl]piperazin-1-yl]methanone

CAS No.: 848814-27-7

Cat. No.: VC20874159

Molecular Formula: C21H27N3O3S

Molecular Weight: 401.5 g/mol

* For research use only. Not for human or veterinary use.

[2-(2-Aminophenyl)sulfanylphenyl]-[4-[2-(2-hydroxyethoxy)ethyl]piperazin-1-yl]methanone - 848814-27-7

Specification

CAS No. 848814-27-7
Molecular Formula C21H27N3O3S
Molecular Weight 401.5 g/mol
IUPAC Name [2-(2-aminophenyl)sulfanylphenyl]-[4-[2-(2-hydroxyethoxy)ethyl]piperazin-1-yl]methanone
Standard InChI InChI=1S/C21H27N3O3S/c22-18-6-2-4-8-20(18)28-19-7-3-1-5-17(19)21(26)24-11-9-23(10-12-24)13-15-27-16-14-25/h1-8,25H,9-16,22H2
Standard InChI Key JPBFGXQLPAVCOY-UHFFFAOYSA-N
SMILES C1CN(CCN1CCOCCO)C(=O)C2=CC=CC=C2SC3=CC=CC=C3N
Canonical SMILES C1CN(CCN1CCOCCO)C(=O)C2=CC=CC=C2SC3=CC=CC=C3N

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